Cas no 1858240-73-9 (2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid)

• Product Name: 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid
• CAS No: 1858240-73-9
• MF: C₁₁H₁₃ClFNO₄S
• MW: 309.741624593735
• CID: 4709127
• Update Time: 2025-06-13

2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Chloro-4-fluorophenyl)(methylsulfonyl)amino]butanoic acid
• butanoic acid, 2-[(3-chloro-4-fluorophenyl)(methylsulfonyl)amino]-
• 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid

• Inchi： 1S/C11H13ClFNO4S/c1-3-10(11(15)16)14(19(2,17)18)7-4-5-9(13)8(12)6-7/h4-6,10H,3H2,1-2H3,(H,15,16)
• InChI Key： AINBQGIQUCMMGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C(C(=O)O)CC)S(C)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 425
• Topological Polar Surface Area: 83.1

Additional information on 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid

Introduction to 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic Acid (CAS No. 1858240-73-9)

2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid

is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1858240-73-9, belongs to a class of molecules that feature both halogenated aromatic rings and functional groups capable of interacting with biological targets. The presence of both chlorine and fluorine substituents in the phenyl ring, combined with the methylsulfonyl and amino functionalities in the butanoic acid moiety, makes this compound a promising candidate for further investigation in drug discovery and material science.

The structural configuration of 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid imparts several advantageous characteristics that are highly relevant in modern chemical synthesis and pharmacological research. The halogen atoms, particularly chlorine and fluorine, are known for their ability to enhance the metabolic stability and binding affinity of molecules when incorporated into drug candidates. The methylsulfonyl group, on the other hand, is a well-documented pharmacophore that has been widely explored for its role in modulating various biological pathways. Additionally, the carboxylic acid functionality at the end of the butanoic acid chain provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored properties.

In recent years, there has been a growing interest in developing novel compounds that can interact selectively with specific biological targets. The combination of structural elements found in 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid makes it an attractive molecule for such applications. For instance, the chloro and fluoro substituents can influence the electronic properties of the aromatic ring, thereby affecting its interaction with enzymes and receptors. The methylsulfonyl group is known to exhibit anti-inflammatory and analgesic properties, which have been observed in several related compounds. These features collectively suggest that this compound may have potential therapeutic applications in areas such as immunomodulation and pain management.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the laboratory. Virtual screening techniques have been particularly useful in identifying promising candidates like 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid based on their structural similarity to known active compounds. These computational methods have accelerated the drug discovery process by allowing researchers to prioritize molecules that are most likely to exhibit desired biological effects. As a result, compounds such as this one are being rapidly evaluated for their potential as lead candidates in various therapeutic areas.

The synthesis of 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant progress in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired molecular framework efficiently. Additionally, green chemistry principles have been increasingly integrated into synthetic protocols to minimize waste and improve sustainability. These advancements not only enhance the feasibility of producing this compound but also contribute to more environmentally friendly approaches in chemical synthesis.

In conclusion, 2-(3-Chloro-4-fluorophenyl)(methylsulfonyl)aminobutanoic acid (CAS No. 1858240-73-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of halogenated aromatic rings and functional groups such as methylsulfonyl and amino moieties makes this compound a valuable asset in drug discovery efforts. With ongoing research focusing on computational prediction, innovative synthetic methods, and sustainable practices, this molecule is poised to play a crucial role in developing new therapeutic agents for various medical conditions.